Cas no 15972-13-1 (1-cyclohexyl-2,2-dimethylpropan-1-ol)

• Product Name: 1-cyclohexyl-2,2-dimethylpropan-1-ol
• CAS No: 15972-13-1
• MF: C₁₁H₂₂O
• MW: 170.291783809662
• MDL: MFCD00060817
• CID: 4607457
• PubChem ID: 143868
• Update Time: 2025-06-11

1-cyclohexyl-2,2-dimethylpropan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-cyclohexyl-2,2-dimethylpropan-1-ol

• MDL： MFCD00060817
• Inchi： 1S/C11H22O/c1-11(2,3)10(12)9-7-5-4-6-8-9/h9-10,12H,4-8H2,1-3H3
• InChI Key： SHNBWIOMPFKTMH-UHFFFAOYSA-N
• SMILES： C(C1CCCCC1)(O)C(C)(C)C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Secondary alcohols
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alcohols and polyols Secondary alcohols

Additional information on 1-cyclohexyl-2,2-dimethylpropan-1-ol

1-Cyclohexyl-2,2-dimethylpropan-1-ol (CAS No. 15972-13-1): An Overview of Its Properties, Applications, and Recent Research Developments

1-Cyclohexyl-2,2-dimethylpropan-1-ol (CAS No. 15972-13-1) is a versatile organic compound that has garnered significant attention in various scientific and industrial applications. This compound, also known as cyclohexyl tert-butanol, is characterized by its unique molecular structure, which consists of a cyclohexyl ring and a tert-butyl group attached to a hydroxyl group. The combination of these functional groups imparts distinct chemical and physical properties that make it valuable in multiple fields, including pharmaceuticals, materials science, and chemical synthesis.

The molecular formula of 1-cyclohexyl-2,2-dimethylpropan-1-ol is C₁₀H₂₂O, with a molecular weight of approximately 158.3 g/mol. It is a colorless liquid at room temperature and has a boiling point of around 185°C. The compound is soluble in common organic solvents such as ethanol, acetone, and ethyl acetate but has limited solubility in water. These properties make it suitable for use in a wide range of applications where solubility and stability are critical factors.

In the pharmaceutical industry, 1-cyclohexyl-2,2-dimethylpropan-1-ol has been explored for its potential as a chiral building block in the synthesis of biologically active compounds. Chiral molecules are essential in drug development due to their ability to interact selectively with biological targets. Recent research has shown that cyclohexyl tert-butanol can be used as a starting material for the synthesis of chiral intermediates, which are crucial for the production of enantiopure drugs. This is particularly important in the development of new therapeutic agents where the enantiomeric purity can significantly affect the drug's efficacy and safety.

One notable application of 1-cyclohexyl-2,2-dimethylpropan-1-ol is in the field of materials science. The compound's unique structure and properties make it an excellent candidate for the synthesis of advanced materials with tailored functionalities. For example, it can be used as a monomer or comonomer in polymer synthesis to create polymers with enhanced mechanical properties, thermal stability, and chemical resistance. These polymers find applications in various industries, including electronics, automotive, and aerospace.

In chemical synthesis, cyclohexyl tert-butanol serves as a versatile reagent due to its reactivity and functional group compatibility. It can undergo various chemical transformations such as esterification, etherification, and oxidation reactions. These reactions are crucial for the synthesis of complex organic molecules used in pharmaceuticals, agrochemicals, and fine chemicals. Recent studies have focused on developing efficient and environmentally friendly methods for the synthesis of 1-cyclohexyl-2,2-dimethylpropan-1-ol, emphasizing green chemistry principles to minimize waste and reduce environmental impact.

The safety profile of 1-cyclohexyl-2,2-dimethylpropan-1-ol is an important consideration for its use in industrial applications. Extensive toxicological studies have shown that the compound has low toxicity when handled properly. However, like many organic solvents and reagents, it should be used with appropriate safety measures to prevent inhalation or skin contact. Good laboratory practices (GLPs) and adherence to safety guidelines are essential to ensure safe handling and storage.

Recent advancements in analytical techniques have also contributed to a better understanding of cyclohexyl tert-butanol's behavior in different environments. High-performance liquid chromatography (HPLC), gas chromatography-mass spectrometry (GC-MS), and nuclear magnetic resonance (NMR) spectroscopy are commonly used to analyze the compound's purity and identify potential impurities or degradation products. These techniques are crucial for quality control in both research and industrial settings.

In conclusion, 1-cyclohexyl-2,2-dimethylpropan-1-ol (CAS No. 15972-13-1) is a multifaceted compound with significant potential in various scientific and industrial applications. Its unique chemical structure and properties make it an attractive candidate for use as a chiral building block in pharmaceuticals, a monomer in advanced materials science, and a versatile reagent in chemical synthesis. Ongoing research continues to explore new applications and improve synthetic methods for this valuable compound.